Cas no 70529-06-5 (2-Bromo-N-(2-ethyl-6-methylphenyl)acetamide)

• Product Name: 2-Bromo-N-(2-ethyl-6-methylphenyl)acetamide
• CAS No: 70529-06-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• MDL: MFCD02974357
• CID: 547102
• PubChem ID: 3414719
• Update Time: 2025-08-01

2-Bromo-N-(2-ethyl-6-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N-(2-ethyl-6-methylphenyl)-
• 2-bromo-N-(2-ethyl-6-methylphenyl)acetamide
• MFCD02974357
• LS-11086
• DTXSID00392270
• AKOS005288944
• 70529-06-5
• 2-Bromo-N-(2-ethyl-6-methylphenyl)acetamide

• MDL： MFCD02974357
• Inchi： 1S/C11H14BrNO/c1-3-9-6-4-5-8(2)11(9)13-10(14)7-12/h4-6H,3,7H2,1-2H3,(H,13,14)
• InChI Key： KVYFCESVBQNMFM-UHFFFAOYSA-N
• SMILES： BrCC(NC1C(C)=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 255.02592
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Bromo-N-(2-ethyl-6-methylphenyl)acetamide

Comprehensive Overview of 2-Bromo-N-(2-ethyl-6-methylphenyl)acetamide (CAS No. 70529-06-5)

2-Bromo-N-(2-ethyl-6-methylphenyl)acetamide (CAS No. 70529-06-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This brominated acetamide derivative has garnered significant attention due to its unique structural properties and potential applications in synthetic chemistry. The compound's molecular formula is C₁₁H₁₄BrNO, with a molecular weight of 256.14 g/mol. Its IUPAC name reflects the presence of a bromoacetamide group attached to a substituted phenyl ring, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for 2-Bromo-N-(2-ethyl-6-methylphenyl)acetamide has increased, particularly in the development of novel pharmaceutical intermediates and crop protection agents. Researchers are exploring its role in drug discovery, where it serves as a key building block for bioactive molecules. The compound's CAS No. 70529-06-5 is frequently searched in scientific databases, highlighting its relevance in modern chemistry. Additionally, its synthetic versatility and stability under various conditions make it a preferred choice for laboratory-scale and industrial applications.

One of the trending topics in organic chemistry is the green synthesis of such intermediates. 2-Bromo-N-(2-ethyl-6-methylphenyl)acetamide has been studied in the context of sustainable chemistry, with researchers aiming to reduce hazardous byproducts during its production. This aligns with the global shift toward environmentally friendly chemical processes, a subject frequently queried in AI-driven research tools and search engines. The compound's solubility in common organic solvents like ethanol, acetone, and dichloromethane further enhances its practicality in diverse experimental setups.

Another area of interest is the compound's potential role in material science. Recent studies suggest that derivatives of 2-Bromo-N-(2-ethyl-6-methylphenyl)acetamide could be used in the development of advanced polymers and functional materials. This has sparked discussions in online forums and academic circles, particularly among researchers focusing on high-performance materials. The compound's thermal stability and reactivity with nucleophiles are often cited as key factors driving these investigations.

From a commercial perspective, CAS No. 70529-06-5 is listed in numerous chemical catalogs and supplier databases, with inquiries often centered around bulk availability and purity specifications. Quality control measures, such as HPLC analysis and NMR spectroscopy, are critical for ensuring the compound meets industry standards. These aspects are frequently searched by procurement specialists and R&D teams, underscoring the need for accurate technical data in product descriptions.

In summary, 2-Bromo-N-(2-ethyl-6-methylphenyl)acetamide (CAS No. 70529-06-5) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and functional adaptability continue to inspire innovative research, making it a subject of enduring interest in the scientific community. As the demand for specialty chemicals grows, this compound is poised to remain a focal point in both academic and industrial settings.